Cas no 74134-16-0 (3-Acetylamino-9-oxo-9H-thioxanthene 10,10-dioxide)

• Product Name: 3-Acetylamino-9-oxo-9H-thioxanthene 10,10-dioxide
• CAS No: 74134-16-0
• MF: C₁₅H₁₁NO₄S
• MW: 301.317142724991
• CID: 571702
• PubChem ID: 131145
• Update Time: 2024-03-01

3-Acetylamino-9-oxo-9H-thioxanthene 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(10,10-dioxido-9-oxo-9H-thioxanthen-3-yl)-
• BW 616U76
• BDBM50038942
• Acetamide, N-(9-oxo-9H-thioxanthen-3-yl)-, S,S-dioxide
• 3-Acetylamino-9-oxo-9H-thioxanthene 10,10-dioxide

• Inchi： 1S/C15H11NO4S/c1-9(17)16-10-6-7-12-14(8-10)21(19,20)13-5-3-2-4-11(13)15(12)18/h2-8H,1H3,(H,16,17)
• InChI Key： CPEJWUGAQDQTIT-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC(=CC1=2)NC(C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 301.041
• Monoisotopic Mass: 301.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.7

Experimental Properties

• Density: 1.49
• Boiling Point: 627.4°C at 760 mmHg
• Flash Point: 333.2°C
• Refractive Index: 1.675

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes